Cas no 229017-94-1 (1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl)-)

• Product Name: 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl)-
• CAS No: 229017-94-1
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 5280257
• Update Time: 2025-11-01

1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl)-

• Inchi： 1S/C10H15N5O/c11-9-12-8(7-1-2-7)13-10(14-9)15-3-5-16-6-4-15/h7H,1-6H2,(H2,11,12,13,14)
• InChI Key： XRLRLOPXJHUGFM-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N=C(C2CC2)N=C1N

Additional information on 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl)-

Introduction to 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 229017-94-1, identified as 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl), represents a fascinating molecule in the realm of chemical biology. This triazine derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of both cyclopropyl and morpholine substituents introduces specific steric and electronic properties that make this compound a promising candidate for further exploration.

Triazines are a class of heterocyclic compounds characterized by a three-membered ring containing three nitrogen atoms. These molecules are known for their versatility in chemical reactions, making them valuable scaffolds in medicinal chemistry. The specific modification of 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl) with a cyclopropyl group at the 4-position and a morpholine moiety at the 6-position enhances its pharmacological profile. Such structural modifications can influence binding affinity, metabolic stability, and overall bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel triazine derivatives with therapeutic potential. The cyclopropyl group is particularly interesting as it can introduce conformational constraints that may improve binding to biological targets. Additionally, the morpholine ring is known to enhance solubility and bioavailability, making it a favorable feature for drug candidates. The combination of these structural elements in 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl) suggests that it could be a valuable intermediate in the synthesis of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Triazines have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The structural features of 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl) may enable it to interact with target proteins in a way that disrupts cancer cell growth. Recent studies have demonstrated that trazine derivatives can inhibit kinases and other enzymes essential for tumor progression. The cyclopropyl and morpholine substituents may enhance specificity and reduce off-target effects, making this compound an attractive candidate for further investigation.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammation is a hallmark of many chronic conditions, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Triazines have been explored as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammation. The unique structure of 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl) may allow it to modulate these pathways effectively while minimizing side effects.

The synthesis of 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl) involves multi-step organic reactions that highlight the compound's synthetic complexity. The introduction of the cyclopropyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the attachment of the morpholine ring necessitates precise synthetic strategies to avoid unwanted byproducts. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

Computational chemistry has also played a significant role in understanding the properties of 1,3,5-Triazin-2-amine, 4-cyclopropyl-6-(4-morpholinyl). Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing drug design. By leveraging computational tools alongside traditional wet chemistry approaches